molecular formula C17H25N3O B8544327 4-Benzyl-1-(2-pyrrolidino-1-oxoethyl)piperazine

4-Benzyl-1-(2-pyrrolidino-1-oxoethyl)piperazine

Cat. No.: B8544327
M. Wt: 287.4 g/mol
InChI Key: ZJCOURCHRUJRBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Benzyl-1-(2-pyrrolidino-1-oxoethyl)piperazine is a useful research compound. Its molecular formula is C17H25N3O and its molecular weight is 287.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H25N3O

Molecular Weight

287.4 g/mol

IUPAC Name

1-(4-benzylpiperazin-1-yl)-2-pyrrolidin-1-ylethanone

InChI

InChI=1S/C17H25N3O/c21-17(15-18-8-4-5-9-18)20-12-10-19(11-13-20)14-16-6-2-1-3-7-16/h1-3,6-7H,4-5,8-15H2

InChI Key

ZJCOURCHRUJRBA-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)CC(=O)N2CCN(CC2)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 1-benzylpiperazine (500 mg, 2.84 mmol) and Et3N (1.2 ml, 8.52 mmol) in CH2Cl2 (15 ml) was dropwise added 2-chloroacetyl chloride via syringe at -78° C. After stirred at -78° C. for 1 h, pyrrolidine (0.24 ml, 2.84 mmol) was then added into the stirred reaction mixture at -78° C. The reaction mixture was then stirred at room temperature for 22 h, then diluted with CH2Cl2 (100 ml), the reaction mixture was washed with aq. Na2CO3 (15 ml), brine, then dried (MgSO4) and concentrated in vacuo. Flash chromatography of the residue (Fuji NH-silica gel 200-300 mesh 20 g, eluent solvents: hexane:AcOEt=1:1, 1:2, 1:5, to CH2Cl2 :MeOH=200:1, 100:1, 10:1) gave a yellow oil (651 mg, 20% yield).
Quantity
500 mg
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reactant
Reaction Step One
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Reaction Step Two
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0 (± 1) mol
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0 (± 1) mol
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solvent
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1.2 mL
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0 (± 1) mol
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0.24 mL
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reactant
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15 mL
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100 mL
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solvent
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Yield
20%

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